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Compound of Interest

Compound Name: OSU-03012

Cat. No.: B1662526 Get Quote

Introduction

OSU-03012, also known as AR-12, is a celecoxib-derived small-molecule inhibitor of 3-

phosphoinositide-dependent kinase-1 (PDK-1).[1][2] It is a potent anti-cancer agent that

functions by inhibiting the PI3K/Akt signaling pathway, a critical regulator of cell survival,

proliferation, and growth.[3][4] OSU-03012 has been shown to induce apoptosis, cell cycle

arrest, and autophagy in a variety of cancer cell lines.[1][3][5] Proper dissolution and handling

of OSU-03012 are crucial for obtaining reliable and reproducible results in in vitro experiments.

These application notes provide detailed protocols for the solubilization and use of OSU-03012
for research purposes.

Data Presentation: Solubility Profile
OSU-03012 is practically insoluble in water but shows good solubility in organic solvents like

Dimethyl Sulfoxide (DMSO) and Ethanol.[1][6][7] The reported solubility values can vary

between suppliers and batches. It is always recommended to consult the certificate of analysis

provided with your specific lot of the compound. Fresh, anhydrous DMSO is recommended as

moisture can reduce the solubility of the compound.[2][8]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO 92 mg/mL 199.8 mM [6][8]

≥ 100 mg/mL 217.18 mM [2]

> 23 mg/mL > 50 mM [1]

11 mg/mL 23.88 mM [6][7]

Soluble to 100 mM 100 mM [9]

Ethanol 11 mg/mL 23.88 mM [6]

Insoluble Insoluble [1][7]

Water Insoluble Insoluble [1][6][7]

Note: The molecular weight of OSU-03012 is 460.45 g/mol .[6] Discrepancies in reported

solubility values exist in the literature and across suppliers; for instance, solubility in DMSO is

reported from 11 mg/mL to ≥100 mg/mL, and it is listed as both soluble and insoluble in

Ethanol.[1][2][6][7] Researchers should start with a conservative estimate or perform their own

solubility tests.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of OSU-03012 in

DMSO.

Materials:

OSU-03012 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Vortex mixer

Optional: Ultrasonic bath or a 37°C water bath

Procedure:

Weighing: Carefully weigh the desired amount of OSU-03012 powder in a sterile

microcentrifuge tube. Perform this in a chemical fume hood using appropriate personal

protective equipment (PPE).

Solvent Addition: Add the calculated volume of sterile DMSO to the tube to achieve the

desired stock concentration (e.g., 20 mM, 50 mM, or 100 mM).[5] For example, to prepare 1

mL of a 20 mM stock solution, add 9.21 mg of OSU-03012 to 1 mL of DMSO.

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If

solubility issues arise, the following steps can be taken:

Gently warm the tube at 37°C for 10 minutes.[1]

Briefly sonicate the solution in an ultrasonic bath.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles.[5] Store the aliquots at -20°C or -80°C. Stock

solutions are stable for several months at -20°C and up to two years at -80°C.[1][2]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the DMSO stock solution into a final working concentration

for treating cells in vitro.

Materials:

OSU-03012 stock solution (from Protocol 1)

Sterile cell culture medium appropriate for the cell line
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Sterile serological pipettes and pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the OSU-03012 stock solution at room

temperature.

Serial Dilution (Recommended): To ensure accuracy, it is best to perform serial dilutions.

Prepare an intermediate dilution by adding a small volume of the stock solution to a larger

volume of cell culture medium.

From this intermediate dilution, prepare the final working concentrations. For example, to

achieve a final concentration of 10 µM in 10 mL of medium from a 20 mM stock, add 5 µL

of the stock solution.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically ≤0.1%.[6][8] A vehicle control (medium with the

same final concentration of DMSO) must be included in all experiments.[6]

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired final concentration of OSU-03012. Typical treatment concentrations

range from 1 µM to 10 µM, with incubation times varying from 6 to 72 hours, depending on

the cell line and experimental goals.[5][6]

Visualizations
Signaling Pathway
The primary mechanism of action for OSU-03012 is the inhibition of PDK1, a key kinase in the

PI3K/Akt signaling pathway. This inhibition leads to reduced phosphorylation and activation of

Akt, affecting downstream effectors involved in cell survival and proliferation.[3][4]
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Caption: OSU-03012 inhibits PDK1, blocking the PI3K/Akt pathway and promoting apoptosis.

Experimental Workflow
This diagram illustrates a typical workflow for an in vitro cell viability assay (e.g., MTT or

CellTiter-Glo®) to determine the cytotoxic effects of OSU-03012.
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Caption: Workflow for assessing OSU-03012 cytotoxicity using a cell viability assay.
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Stock Solution Preparation Logic
This diagram outlines the logical steps and decision points for preparing a stock solution of

OSU-03012.
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Caption: Logical flowchart for preparing a concentrated OSU-03012 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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